Cas no 57165-01-2 (N-(4-Amino-2-methylphenyl)methanesulfonamide)

• Product Name: N-(4-Amino-2-methylphenyl)methanesulfonamide
• CAS No: 57165-01-2
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• MDL: MFCD00223254
• CID: 1085417
• PubChem ID: 2305537
• Update Time: 2025-04-24

N-(4-Amino-2-methylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Amino-2-methylphenyl)methanesulfonamide
• N-(4-amino-2-methylphenyl)methanesulfonamide(SALTDATA: FREE)
• 2-Methyl-4-amino-methansulfonanilid
• 4-amino-2-methyl-N-methanesulphonyl aniline
• 57165-01-2
• AKOS000113599
• DB-188420
• SR-01000025116
• SR-01000025116-1
• Z56754132
• SCHEMBL2760278
• Methanesulfonamide, N-(4-amino-2-methylphenyl)-
• SB78200
• BS-38294
• CS-0118151
• DTXSID00367943
• MFCD00223254
• Oprea1_860163
• EN300-30461

• MDL： MFCD00223254
• Inchi： 1S/C8H12N2O2S/c1-6-5-7(9)3-4-8(6)10-13(2,11)12/h3-5,10H,9H2,1-2H3
• InChI Key： ZCNPUXVZTIPREX-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(=CC=1C)N)(=O)=O

Computed Properties

• Exact Mass: 200.06200
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.348
• Boiling Point: 361.5°C at 760 mmHg
• Flash Point: 172.4°C
• Refractive Index: 1.619
• PSA: 80.57000
• LogP: 2.68370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(4-Amino-2-methylphenyl)methanesulfonamide

N-(4-Amino-2-methylphenyl)methanesulfonamide: A Comprehensive Overview

The compound CAS No 57165-01-2, also known as N-(4-Amino-2-methylphenyl)methanesulfonamide, is a chemically synthesized organic compound with significant applications in various fields, particularly in the pharmaceutical industry. This compound is characterized by its unique structure, which combines an aromatic ring with a sulfonamide group, making it a versatile molecule for both research and practical use. Recent studies have highlighted its potential in drug design, particularly in the development of targeted therapies for various diseases.

The molecular structure of N-(4-Amino-2-methylphenyl)methanesulfonamide consists of a benzene ring substituted with an amino group at the para position and a methyl group at the ortho position. The sulfonamide group attached to the benzene ring contributes to its hydrophilic properties, which are crucial for its bioavailability and interaction with biological systems. This structure has been extensively studied in recent years, with researchers focusing on its ability to act as a scaffold for drug development.

One of the most notable applications of this compound is in the field of medicinal chemistry. The sulfonamide group is known for its ability to form hydrogen bonds, which is essential for drug-receptor interactions. Recent research has demonstrated that N-(4-Amino-2-methylphenyl)methanesulfonamide can serve as a lead compound for designing drugs targeting specific enzymes and receptors. For instance, studies have shown that this compound exhibits inhibitory activity against certain kinases, making it a potential candidate for anti-cancer drug development.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The aromatic ring structure provides stability and rigidity, which are desirable properties in the development of advanced materials such as organic semiconductors and sensors. Recent advancements in nanotechnology have further expanded its potential uses, with researchers investigating its role in creating self-assembled monolayers and other nanostructured materials.

The synthesis of CAS No 57165-01-2 involves a multi-step process that typically begins with the preparation of the benzene derivative followed by sulfonation and subsequent amidation. Recent innovations in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound. For example, green chemistry approaches such as catalytic hydrogenation and microwave-assisted synthesis have been employed to optimize the production process, reducing both time and resource consumption.

From a biological standpoint, N-(4-Amino-2-methylphenyl)methanesulfonamide has shown promising results in preclinical studies. Researchers have demonstrated that this compound exhibits selective binding to certain proteins, suggesting its potential use as a diagnostic tool or therapeutic agent. Furthermore, recent studies have explored its role in modulating cellular signaling pathways, which could pave the way for novel treatments in areas such as inflammation and neurodegenerative diseases.

In conclusion, CAS No 57165-01-2, or N-(4-Amino-2-methylphenyl)methanesulfonamide, is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical structure and versatile properties make it an invaluable tool in both academic research and industrial applications. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.